Rimantadine Hydrochloride

• CAS No.: 1501-84-4
• Product Name: Rimantadine Hydrochloride
• Molecular Formula: C12H22ClN
• Molecular Weight: 215.76 g/mol
• IUPAC Name: 1-(1-adamantyl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C12H21N.ClH/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12;/h8-11H,2-7,13H2,1H3;1H
• Standard InChIKey: OZBDFBJXRJWNAV-UHFFFAOYSA-N
• SMILES: CC(C12CC3CC(C1)CC(C3)C2)N.Cl
• Canonical SMILES: CC(C12CC3CC(C1)CC(C3)C2)N.Cl
• Appearance: White to off-white crystalline powder.
• Description: Rimantadine Hydrochloride is the hydrochloride salt form of rimantadine, a cyclic amine and alpha-methyl derivative of amantadine with antiviral activity. Although the exact mechanism of action of rimantadine is not understood, this agent appears to exert its antiviral effect against influenza A virus by interfering with the function of the transmembrane domain of the viral M2 protein, thereby preventing the uncoating of the virus and subsequent release of infectious viral nucleic acids into the cytoplasm of infected cells.; Rimantadine hydrochloride is an organic molecular entity.; An RNA synthesis inhibitor that is used as an antiviral agent in the prophylaxis and treatment of influenza.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 32.4 [ug/mL]
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Flumadine; Hydrochloride, Rimantadine; Remantadine; Riamantadine; Rimantadine; Rimantadine Hydrochloride; Roflual
• Reference: 1: Alves Galvão MG, Rocha Crispino Santos MA, Alves da Cunha AJ. Amantadine and rimantadine for influenza A in children and the elderly. Cochrane Database Syst Rev. 2014 Nov 21;11:CD002745. doi: 10.1002/14651858.CD002745.pub4. Review. PubMed PMID: 25415374.; 2: Alves Galvão MG, Rocha Crispino Santos MA, Alves da Cunha AJ. Amantadine and rimantadine for influenza A in children and the elderly. Cochrane Database Syst Rev. 2012 Jan 18;1:CD002745. doi: 10.1002/14651858.CD002745.pub3. Review. Update in: Cochrane Database Syst Rev. 2014;11:CD002745. PubMed PMID: 22258950.; 3: Jefferson T, Deeks JJ, Demicheli V, Rivetti D, Rudin M. Amantadine and rimantadine for preventing and treating influenza A in adults. Cochrane Database Syst Rev. 2004;(3):CD001169. Review. Update in: Cochrane Database Syst Rev. 2006;(2):CD001169. PubMed PMID: 15266442.; 4: Marra F, Marra CA, Stiver HG. A case for rimantadine to be marketed in Canada for prophylaxis of influenza A virus infection. Can Respir J. 2003 Oct;10(7):381-8. Review. PubMed PMID: 14571290.; 5: Jefferson TO, Demicheli V, Deeks JJ, Rivetti D. Amantadine and rimantadine for preventing and treating influenza A in adults. Cochrane Database Syst Rev. 2001;(2):CD001169. Review. Update in: Cochrane Database Syst Rev. 2002;(3):CD001169. PubMed PMID: 11405978.; 6: Fleming DM. Managing influenza: amantadine, rimantadine and beyond. Int J Clin Pract. 2001 Apr;55(3):189-95. Review. PubMed PMID: 11351773.; 7: Wintermeyer SM, Nahata MC. Rimantadine: a clinical perspective. Ann Pharmacother. 1995 Mar;29(3):299-310. Review. PubMed PMID: 7606077.; 8: Guay DR. Amantadine and rimantadine prophylaxis of influenza A in nursing homes. A tolerability perspective. Drugs Aging. 1994 Jul;5(1):8-19. Review. PubMed PMID: 7919641.; 9: Hayden FG, Hay AJ. Emergence and transmission of influenza A viruses resistant to amantadine and rimantadine. Curr Top Microbiol Immunol. 1992;176:119-30. Review. PubMed PMID: 1600749.; 10: Hannoun C. [Rimantadine in the prevention and treatment of influenza A]. Rev Med Interne. 1988 Nov-Dec;9(5):554-8. Review. French. PubMed PMID: 3067304.; 11: Tominack RL, Hayden FG. Rimantadine hydrochloride and amantadine hydrochloride use in influenza A virus infections. Infect Dis Clin North Am. 1987 Jun;1(2):459-78. Review. PubMed PMID: 3332798.; 12: Zlydnikov DM, Kubar OI, Kovaleva TP, Kamforin LE. Study of rimantadine in the USSR: a review of the literature. Rev Infect Dis. 1981 May-Jun;3(3):408-21. Review. PubMed PMID: 7025146.; 13: Alves Galvão MG, Rocha Crispino Santos MA, Alves da Cunha AJ. Amantadine and rimantadine for influenza A in children and the elderly. Cochrane Database Syst Rev. 2008 Jan 23;(1):CD002745. doi: 10.1002/14651858.CD002745.pub2. Review. Update in: Cochrane Database Syst Rev. 2012;1:CD002745. PubMed PMID: 18254006.; 14: Jefferson T, Demicheli V, Di Pietrantonj C, Rivetti D. Amantadine and rimantadine for influenza A in adults. Cochrane Database Syst Rev. 2006 Apr 19;(2):CD001169. Review. PubMed PMID: 16625539.; 15: Jefferson TO, Demicheli V, Deeks JJ, Rivetti D. Amantadine and rimantadine for preventing and treating influenza A in adults. Cochrane Database Syst Rev. 2002;(3):CD001169. Review. Update in: Cochrane Database Syst Rev. 2004;(3):CD001169. PubMed PMID: 12137620.; 16: Jefferson TO, Demicheli V, Deeks JJ, Rivetti D. Amantadine and rimantadine for preventing and treating influenza A in adults. Cochrane Database Syst Rev. 2000;(2):CD001169. Review. Update in: Cochrane Database Syst Rev. 2001;(2):CD001169. PubMed PMID: 10796612.; 17: Jefferson T, Demicheli V, Rivetti D, Deeks J. Cochrane reviews and systematic reviews of economic evaluations. Amantadine and rimantadine in the prevention and treatment of influenza. Pharmacoeconomics. 1999;16 Suppl 1:85-9. Review. PubMed PMID: 10623381.; 18: Younossi ZM, Perrillo RP. The roles of amantadine, rimantadine, ursodeoxycholic acid, and NSAIDs, alone or in combination with alpha interferons, in the treatment of chronic hepatitis C. Semin Liver Dis. 1999;19 Suppl 1:95-102. Review. PubMed PMID: 10349697.; 19: Zimmerman RK, Ruben FL, Ahwesh ER. Influenza, influenza vaccine, and amantadine/rimantadine. J Fam Pract. 1997 Aug;45(2):107-22; quiz 123-4. Review. PubMed PMID: 9267368.; 20: Pyhälä R. [Amantadine, rimantadine and influenza]. Duodecim. 1993;109(19):1617-9. Review. Finnish. PubMed PMID: 7537653.
• PubChem Compound: 15165
• Last Modified: Nov 11 2021